Cas no 1016705-94-4 (4-[(6-chloro-3-pyridinyl)methyl]-2-Piperazinone)

• Product Name: 4-[(6-chloro-3-pyridinyl)methyl]-2-Piperazinone
• CAS No: 1016705-94-4
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 1096399
• PubChem ID: 20112283
• Update Time: 2025-04-20

4-[(6-chloro-3-pyridinyl)methyl]-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

• 4-[(6-chloro-3-pyridinyl)methyl]-2-Piperazinone
• 4-((6-chloropyridin-3-yl)methyl)piperazin-2-one
• ISVDGRMVRAAGEF-UHFFFAOYSA-N
• SCHEMBL1977991
• CS-0349622
• AKOS000150112
• Z265707994
• 1016705-94-4
• DB-324682

• Inchi： 1S/C10H12ClN3O/c11-9-2-1-8(5-13-9)6-14-4-3-12-10(15)7-14/h1-2,5H,3-4,6-7H2,(H,12,15)
• InChI Key： ISVDGRMVRAAGEF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN1CC(NCC1)=O

Computed Properties

• Exact Mass: 225.06689g/mol
• Monoisotopic Mass: 225.06689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.67g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 45.2Ų